Cas no 1805320-33-5 (4-(Difluoromethyl)-3-iodopyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-iodopyridine-5-methanol
• CAS No: 1805320-33-5
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4848611
• Update Time: 2025-05-24

4-(Difluoromethyl)-3-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodopyridine-5-methanol

• Inchi： 1S/C7H6F2INO/c8-7(9)6-4(3-12)1-11-2-5(6)10/h1-2,7,12H,3H2
• InChI Key： ULVHRWUSTAIUHI-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(CO)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-3-iodopyridine-5-methanol

Introduction to 4-(Difluoromethyl)-3-iodopyridine-5-methanol (CAS No. 1805320-33-5)

4-(Difluoromethyl)-3-iodopyridine-5-methanol (CAS No. 1805320-33-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodopyridine core, and a methanol substituent, exhibits a diverse range of potential applications in drug discovery and development. The presence of the iodine atom at the 3-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The difluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding affinity in drug molecules.

The synthesis and application of 4-(Difluoromethyl)-3-iodopyridine-5-methanol have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The compound's structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical and clinical trials. For instance, pyridine derivatives are frequently encountered in kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The introduction of fluorine atoms into these molecules often enhances their pharmacokinetic properties, making them more suitable for therapeutic use.

In the realm of medicinal chemistry, the iodopyridine scaffold serves as a versatile building block for constructing complex drug molecules. The iodine atom can participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for generating diverse molecular libraries. These reactions allow chemists to attach various functional groups to the pyridine ring, thereby tailoring the properties of the final product. The methanol moiety at the 5-position provides a hydroxyl group that can be further modified through esterification or etherification reactions, expanding the compound's synthetic utility.

Recent advancements in computational chemistry have also highlighted the significance of 4-(Difluoromethyl)-3-iodopyridine-5-methanol as a key intermediate in designing next-generation drugs. Molecular modeling studies have demonstrated that this compound can serve as a precursor for inhibitors targeting protein-protein interactions, which are critical in many disease pathways. The combination of computational predictions with experimental validation has led to the identification of several novel lead compounds that are currently undergoing further investigation.

The pharmaceutical industry has been particularly interested in exploring the potential of difluoromethylpyridines due to their reported biological activity. For example, derivatives of this class have shown efficacy against enzymes involved in bacterial resistance mechanisms, making them promising candidates for antibiotics. Additionally, the iodopyridine core has been implicated in the development of antiviral agents, where it contributes to improved binding affinity to viral proteases and polymerases. These findings underscore the importance of 4-(Difluoromethyl)-3-iodopyridine-5-methanol as a multifunctional tool in drug discovery.

The chemical reactivity of this compound also makes it an attractive candidate for material science applications beyond pharmaceuticals. For instance, researchers have explored its use in designing advanced polymers and liquid crystals due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that could be leveraged in next-generation electronic devices.

In conclusion, 4-(Difluoromethyl)-3-iodopyridine-5-methanol (CAS No. 1805320-33-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for developing new therapeutic agents. As research continues to uncover novel synthetic pathways and biological activities associated with this molecule, its significance is expected to grow further.